Cas no 2680666-69-5 (benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate)

• Product Name: benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate
• CAS No: 2680666-69-5
• MF: C₁₅H₁₁BrF₃NO₃
• MW: 390.151953935623
• CID: 5620836
• PubChem ID: 165926005
• Update Time: 2025-07-21

benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680666-69-5
• EN300-28302575
• benzyl N-[4-bromo-2-(difluoromethoxy)-5-fluorophenyl]carbamate
• benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate

• Inchi： 1S/C15H11BrF3NO3/c16-10-6-13(23-14(18)19)12(7-11(10)17)20-15(21)22-8-9-4-2-1-3-5-9/h1-7,14H,8H2,(H,20,21)
• InChI Key： KXYHCFHVPPUBBT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 388.98744g/mol
• Monoisotopic Mass: 388.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate

Introduction to Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate (CAS No. 2680666-69-5)

Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate, identified by its CAS number 2680666-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate fluorinated aromatic structure, which makes it a promising candidate for various biochemical applications. The presence of both bromine and difluoromethoxy substituents in its molecular framework suggests potential utility in the development of novel therapeutic agents, particularly those targeting enzyme inhibition and receptor binding.

The structural motif of Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate is designed to interact selectively with biological targets, a key principle in rational drug design. The bromine atom at the 4-position enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are often employed in medicinal chemistry to derivatize bioactive scaffolds. Concurrently, the difluoromethoxy group at the 2-position introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their unique physicochemical properties. Fluorine atoms can significantly alter the electronic distribution within a molecule, leading to enhanced lipophilicity and improved cell membrane permeability. These attributes are particularly valuable in the design of orally bioavailable drugs. Furthermore, fluorine's presence often confers resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of therapeutic agents. Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate exemplifies how strategic fluorination can be leveraged to optimize drug-like properties.

The pharmaceutical industry has increasingly recognized the importance of fluorinated intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate serves as a versatile building block that can be further functionalized to generate a diverse array of derivatives with tailored biological activities. For instance, its carbamate moiety provides a site for modification through hydrolysis or amidation reactions, allowing chemists to explore different pharmacophoric patterns. Such flexibility is crucial in identifying compounds that exhibit high efficacy and minimal side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate with target proteins before conducting experimental validation. Molecular docking studies have shown that this compound can interact with enzymes involved in inflammatory pathways and signal transduction cascades. For example, preliminary simulations suggest that it may bind to cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis and are implicated in pain and inflammation. Such findings underscore its potential as an anti-inflammatory agent.

The synthesis of Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions to introduce bromine at the desired position, followed by nucleophilic aromatic substitution to incorporate the difluoromethoxy group. The final step typically involves carbamoylation using benzoyl chloride or an equivalent reagent to form the carbamate linkage. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, Benzyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate represents a significant advancement in medicinal chemistry due to its complex structural features and promising biological profile. Its unique combination of bromine and fluorinated aromatic substituents makes it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.